Cas no 2248311-00-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate
• CAS No: 2248311-00-2
• MF: C₁₈H₉FN₂O₅
• MW: 352.272867918015
• CID: 6448771
• PubChem ID: 165724308
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248311-00-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate
• EN300-6519352

• Inchi： 1S/C18H9FN2O5/c19-11-5-3-4-10(8-11)14-9-15(25-20-14)18(24)26-21-16(22)12-6-1-2-7-13(12)17(21)23/h1-9H
• InChI Key： MTCLOKCHLPARNK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)ON=1

Computed Properties

• Exact Mass: 352.04954955g/mol
• Monoisotopic Mass: 352.04954955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate (CAS No. 2248311-00-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate (CAS No. 2248311-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an isoindole-1,3-dione core with a fluorophenyl-substituted oxazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 2248311-00-2 applications, synthesis methods, and supplier information, reflecting its growing relevance in drug discovery.

The compound's structural complexity offers diverse reactivity, enabling its use in the development of small-molecule inhibitors and fluorescence probes. Recent studies highlight its potential in targeting enzyme modulation, particularly in kinase research—a hot topic in cancer therapeutics. With the rise of AI-driven drug design, computational chemists often explore CAS 2248311-00-2 molecular properties for virtual screening libraries, aligning with trends in high-throughput screening optimization.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate can be prepared via esterification of the corresponding oxazole-5-carboxylic acid with N-hydroxyphthalimide. The incorporation of a 3-fluorophenyl group enhances the compound's lipophilicity, a critical factor in drug bioavailability—a frequently searched term in pharmacokinetics. Analytical techniques like HPLC and NMR are essential for purity verification, as emphasized in recent quality control discussions.

Market-wise, the demand for CAS 2248311-00-2 correlates with advancements in precision medicine and bioconjugation technologies. Suppliers often highlight its role in crafting proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Environmental considerations also drive interest in green chemistry alternatives for its synthesis, addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

For researchers investigating structure-activity relationships (SAR), this compound serves as a versatile scaffold due to its hydrogen-bond acceptor/donor sites. Its fluorine atom contributes to metabolic stability, a key concern in medicinal chemistry optimization. These attributes make it a recurring subject in patent literature, particularly for central nervous system (CNS) drug candidates.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluorophenyl)-1,2-oxazole-5-carboxylate bridges multiple disciplines—from computational chemistry to industrial scale-up. Its CAS No. 2248311-00-2 is increasingly indexed in scientific databases, reflecting its utility in cutting-edge research. Future directions may explore its photophysical properties for bioimaging or catalysis, areas gaining traction in materials science forums.